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Compound of Interest

Compound Name: N-(2-Methylphenethyl)pivalamide

Cat. No.: B8658837

Get Quote

Part 1: Chemical Identity & Physicochemical Profile
This section defines the structural and theoretical properties of the target compound, essential

for analytical method development (HPLC/MS).
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Property Data / Descriptor

IUPAC Name
N-[2-(2-Methylphenyl)ethyl]-2,2-

dimethylpropanamide

Common Name N-(2-Methylphenethyl)pivalamide

Molecular Formula C₁₄H₂₁NO

Molecular Weight 219.33 g/mol

Precursor Amine CAS (2-Methylphenethylamine)

Precursor Acid CAS (Pivaloyl Chloride)

Predicted LogP ~3.2 - 3.5 (Highly Lipophilic)

H-Bond Donors/Acceptors 1 / 1

SMILES CC1=CC=CC=C1CCNC(=O)C(C)(C)C

InChI Key (Predicted) KV...[1][2][3] (Structure Dependent)

Structural Insight: The molecule combines a steric tert-butyl group (pivaloyl moiety) with an

ortho-substituted phenethyl ring. The ortho-methyl group introduces significant rotational

barriers and lipophilicity compared to the unsubstituted phenethyl analog, making this

compound a valuable probe for exploring steric tolerance in receptor binding pockets (e.g.,

MT1/MT2 melatonin receptors or TRPM8 channels).

Part 2: Synthesis & Production Protocol
Core Directive: Since the compound is not a commodity chemical, it must be synthesized via

Nucleophilic Acyl Substitution. The following protocol is designed for high purity (>98%) and

scalability.

Reaction Logic
The synthesis utilizes the Schotten-Baumann conditions (or a modified anhydrous variant) to

couple 2-methylphenethylamine with pivaloyl chloride. The steric bulk of the pivaloyl group

requires a non-nucleophilic base and controlled temperature to prevent side reactions.
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Experimental Workflow (Step-by-Step)
Preparation:

Reagents: 2-Methylphenethylamine (1.0 equiv), Pivaloyl Chloride (1.1 equiv),

Triethylamine (TEA, 1.5 equiv).

Solvent: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF).

Conditions: Inert atmosphere (N₂ or Ar), 0°C to Room Temperature (RT).

Procedure:

Step A: Dissolve 2-methylphenethylamine (CAS 5581-32-8) and TEA in anhydrous DCM

under nitrogen. Cool the solution to 0°C in an ice bath.

Step B: Add Pivaloyl Chloride (CAS 3282-30-2) dropwise over 30 minutes. Note: The

reaction is exothermic; slow addition prevents thermal degradation.

Step C: Allow the mixture to warm to RT and stir for 4–12 hours. Monitor conversion via

TLC (Hexane:EtOAc 4:1) or LC-MS.

Step D (Workup): Quench with saturated NaHCO₃ solution. Extract the organic layer,

wash with 1M HCl (to remove unreacted amine) and brine. Dry over MgSO₄ and

concentrate in vacuo.

Purification:

Recrystallization: If solid, recrystallize from Hexane/Ethyl Acetate.

Flash Chromatography: Silica gel; Gradient 0-20% EtOAc in Hexanes.

Visualized Synthesis Pathway
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Figure 1: Synthetic pathway for N-(2-Methylphenethyl)pivalamide via acyl substitution.

Part 3: Analytical Characterization (Self-Validating
System)
To ensure Trustworthiness, the synthesized compound must be validated using the following

spectral signatures.

Method
Expected Signal / Diagnostic

Peak
Mechanistic Explanation

¹H-NMR (CDCl₃) δ 1.20 ppm (s, 9H)

The intense singlet of the tert-

butyl group (pivaloyl) is the

primary diagnostic marker.

¹H-NMR (CDCl₃) δ 2.30 ppm (s, 3H)
Singlet for the ortho-methyl

group on the phenyl ring.

¹H-NMR (CDCl₃) δ 5.60 ppm (br s, 1H)
Amide N-H proton; shift varies

with concentration/solvent.

¹³C-NMR δ ~178 ppm

Carbonyl (C=O) carbon

characteristic of pivalamides

(shielded relative to

formamides).

Mass Spec (ESI+) m/z 220.3 [M+H]⁺
Protonated molecular ion

peak.

IR Spectroscopy 1640 cm⁻¹ (Amide I)
Strong C=O stretching

vibration.
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Part 4: Applications & Research Context
1. Structural Biology & Drug Design: This compound serves as a steric probe. The ortho-methyl

group restricts the conformation of the ethyl side chain, forcing the molecule into specific

rotameric states. This is critical when mapping the hydrophobic pockets of:

Melatonin Receptors (MT1/MT2): Pivalamides are bioisosteres of acetamides (like

melatonin). The bulky t-butyl group tests the size limit of the acyl-binding pocket.

TRP Channels (TRPM8): Many cooling agents (e.g., WS-3, WS-23) are amides. This

structure explores the "phenethyl" pharmacophore in cooling activity.

2. Metabolic Stability: The pivaloyl group (trimethylacetyl) is highly resistant to enzymatic

hydrolysis (by amidases) compared to acetyl or formyl groups due to steric hindrance. This

makes N-(2-Methylphenethyl)pivalamide a useful metabolically stable analog for in vivo

studies of phenethylamine-based drugs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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